Cas no 1396885-00-9 (N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide)

• Product Name: N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide
• CAS No: 1396885-00-9
• MF: C₂₁H₂₁N₃O₄
• MW: 379.409145116806
• CID: 5806277
• PubChem ID: 71786727
• Update Time: 2025-10-25

N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]-5-phenyl-1,2-oxazole-3-carboxamide
• N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide
• N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-5-phenylisoxazole-3-carboxamide
• VU0534534-1
• F6178-6571
• 1396885-00-9
• AKOS024535401

• Inchi： 1S/C21H21N3O4/c25-20(18-12-19(28-23-18)16-4-2-1-3-5-16)22-13-15-6-9-24(10-7-15)21(26)17-8-11-27-14-17/h1-5,8,11-12,14-15H,6-7,9-10,13H2,(H,22,25)
• InChI Key： QBMFCAFKWQSVDJ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=CC(C(NCC2CCN(C(C3C=COC=3)=O)CC2)=O)=N1

Computed Properties

• Exact Mass: 379.15320616g/mol
• Monoisotopic Mass: 379.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 88.6Ų

Additional information on N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-5-phenyl-1,2-oxazole-3-carboxamide

Professional Introduction to N-{[1-(furan-3-carbonyl)piperidin-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide (CAS No. 1396885-00-9)

N-{[1-(furan-3-carbonyl)piperidin-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1396885-00-9, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure, characterized by a piperidine ring fused with an oxazole moiety and adorned with phenyl and furan derivatives, suggests potential biological activities that warrant in-depth investigation.

The structural motif of N-{[1-(furan-3-carbonyl)piperidin-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide incorporates several pharmacophoric elements that are frequently associated with biological activity. The piperidine ring is a well-documented scaffold in medicinal chemistry, known for its ability to modulate various biological targets due to its favorable pharmacokinetic properties. Additionally, the oxazole ring contributes to the compound's stability and reactivity, while the phenyl and furan substituents introduce additional layers of complexity that may influence its interactions with biological systems.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with mechanisms of action that differ from traditional small molecules. The compound N-{[1-(furan-3-carbonyl)piperidin-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide aligns with this trend by presenting a unique structural framework that may exhibit properties suitable for addressing unmet medical needs. Specifically, the combination of the piperidine and oxazole rings has been explored in various drug candidates targeting neurological disorders, inflammation, and cancer.

One of the most compelling aspects of this compound is its potential as a scaffold for further derivatization. The presence of multiple reactive sites—such as the carbonyl group in the furan moiety and the amide functionality—provides opportunities for chemical modification to optimize pharmacological properties. This flexibility is particularly valuable in drug discovery pipelines where iterative design and synthesis are essential for achieving desired efficacy and safety profiles.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like N-{[1-(furan-3-carbonyl)piperidin-4-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide. Molecular docking studies have been employed to predict potential binding interactions with biological targets, such as enzymes and receptors involved in disease pathways. These virtual screening approaches have accelerated the identification of promising candidates for experimental validation, making compounds like this one increasingly relevant in early-stage drug development.

The oxazole ring in particular has attracted considerable interest due to its versatility as a pharmacophore. Oxazoles are known to exhibit diverse biological activities, including antifungal, antibacterial, and anti-inflammatory effects. The integration of an oxazole moiety into N-{[1-(furan-3-carbonyl)piperidin-4-yll)methyl]-5-phényl}-1,2-dioxolane 3 carboxamide enhances its potential utility by leveraging these established bioactivities while introducing novel structural features that may expand its therapeutic scope.

Furthermore, the compound's solubility profile and metabolic stability are critical factors that influence its suitability for clinical applications. Preliminary studies have suggested that modifications to the phenyl and furan substituents can significantly impact these properties. By fine-tuning these groups, researchers can enhance oral bioavailability and reduce susceptibility to metabolic degradation, thereby improving overall drug efficacy.

The pharmaceutical industry continues to prioritize innovative approaches to address complex diseases such as cancer and neurodegenerative disorders. N-{[1-(furan 3 carbonylpiperidin 4 ylmethyl)-5-phényl}-1 2 dioxolane 3 carboxamide represents a compelling example of how structural complexity can be leveraged to develop next-generation therapeutics. Its unique combination of pharmacophoric elements positions it as a valuable asset in ongoing research efforts aimed at discovering novel treatments with improved mechanisms of action.

In conclusion, N-{[1-(furan 3 carbonylpiperidin 4 ylmethyl)] 5 phényl}-1 2 dioxolane 3 carboxamide (CAS No. 1396885 00 9) is a structurally intriguing compound with significant potential in pharmaceutical research. Its multifaceted molecular architecture offers opportunities for further optimization through chemical synthesis and computational modeling. As investigations into its biological activity continue, this compound is poised to contribute valuable insights into the development of new therapeutic strategies across multiple disease areas.